Cas no 2228755-34-6 (5-bromo-2-(2-bromoethyl)phenol)

• Product Name: 5-bromo-2-(2-bromoethyl)phenol
• CAS No: 2228755-34-6
• MF: C₈H₈Br₂O
• MW: 279.956521034241
• CID: 5993537
• PubChem ID: 165885389
• Update Time: 2025-05-20

5-bromo-2-(2-bromoethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-(2-bromoethyl)phenol
• 2228755-34-6
• EN300-2002092

• Inchi： 1S/C8H8Br2O/c9-4-3-6-1-2-7(10)5-8(6)11/h1-2,5,11H,3-4H2
• InChI Key： HSSCNKNTMKOPMW-UHFFFAOYSA-N
• SMILES： BrCCC1C=CC(=CC=1O)Br

Computed Properties

• Exact Mass: 279.89214g/mol
• Monoisotopic Mass: 277.89419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 20.2Ų

Additional information on 5-bromo-2-(2-bromoethyl)phenol

5-Bromo-2-(2-bromoethyl)phenol: A Comprehensive Overview

5-Bromo-2-(2-bromoethyl)phenol, identified by the CAS number 2228755-34-6, is a compound of significant interest in various scientific and industrial applications. This compound, with its unique structure featuring a phenolic group and bromine substituents, has garnered attention due to its potential in chemical synthesis, material science, and pharmaceutical research.

The molecular structure of 5-Bromo-2-(2-bromoethyl)phenol consists of a phenol ring substituted with bromine atoms at positions 5 and 2, with an ethyl group containing an additional bromine atom at position 2. This configuration imparts the compound with distinct chemical properties, including reactivity towards nucleophilic substitution and potential for forming stable intermediates in organic reactions.

Recent studies have highlighted the role of 5-Bromo-2-(2-bromoethyl)phenol in the synthesis of advanced materials. Researchers have explored its use as a precursor in the development of polymeric materials with enhanced thermal stability and mechanical properties. The compound's ability to undergo controlled polymerization under specific conditions makes it a valuable building block in materials science.

In the pharmaceutical sector, 5-Bromo-2-(2-bromoethyl)phenol has been investigated for its potential as an intermediate in drug synthesis. Its brominated structure allows for selective substitution reactions, enabling the creation of bioactive molecules with tailored pharmacological properties. Recent findings suggest that derivatives of this compound may exhibit anti-inflammatory and antioxidant activities, opening new avenues for therapeutic development.

The synthesis of 5-Bromo-2-(2-bromoethyl)phenol involves a multi-step process that typically begins with bromination of phenol derivatives followed by alkylation to introduce the ethyl group. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, reducing production costs and enhancing scalability.

In terms of physical properties, 5-Bromo-2-(2-bromoethyl)phenol is known for its high melting point and moderate solubility in organic solvents. These characteristics make it suitable for applications requiring stability under varying environmental conditions.

Safety considerations are paramount when handling 5-Bromo-2-(2-bromoethyl)phenol. While it is not classified as a hazardous material under standard definitions, proper precautions should be taken to avoid prolonged exposure or inhalation. Storage in a cool, dry place away from incompatible substances is recommended to maintain product integrity.

In conclusion, 5-Bromo-2-(2-bromoethyl)phenol, CAS No: 2228755-34-6, stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and reactivity continue to drive innovative research, positioning it as a key player in modern chemical science.